5-[4-[[[2-(1-Cyclohexylethylamino)-2-oxoethyl]-(4-methylphenoxy)carbonylamino]methyl]phenyl]pyridine-3-carboxylic acid

• Molecular Formula: C31H35N3O5
• Molecular Weight: 529.6 g/mol
• IUPAC Name: 5-[4-[[[2-(1-cyclohexylethylamino)-2-oxoethyl]-(4-methylphenoxy)carbonylamino]methyl]phenyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C31H35N3O5/c1-21-8-14-28(15-9-21)39-31(38)34(20-29(35)33-22(2)24-6-4-3-5-7-24)19-23-10-12-25(13-11-23)26-16-27(30(36)37)18-32-17-26/h8-18,22,24H,3-7,19-20H2,1-2H3,(H,33,35)(H,36,37)
• InChI Key: GHHDFOFSMBLLDX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(=O)N(CC2=CC=C(C=C2)C3=CC(=CN=C3)C(=O)O)CC(=O)NC(C)C4CCCCC4

Description

(S)-5-(4-(((2-((1-Cyclohexylethyl)amino)-2-oxoethyl)((p-tolyloxy)carbonyl)amino)methyl)phenyl)nicotinic acid is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a nicotinic acid core with several functional groups attached, making it a versatile molecule for scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-5-(4-(((2-((1-Cyclohexylethyl)amino)-2-oxoethyl)((p-tolyloxy)carbonyl)amino)methyl)phenyl)nicotinic acid involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the nicotinic acid core: This can be achieved through various methods, including the oxidation of pyridine derivatives.

Attachment of the phenyl group: This step involves a substitution reaction where a phenyl group is introduced to the nicotinic acid core.

Introduction of the cyclohexylethylamino group: This step involves the reaction of the intermediate with 1-cyclohexylethylamine under controlled conditions.

Addition of the p-tolyloxycarbonyl group: This step involves the reaction of the intermediate with p-tolyloxy